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Chemical Identity & purchasing Information

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Disodium phthalate

CAS No.: 15968-01-1

Cat. No.: S567372

The table below consolidates key identifying information for disodium phthalate from the search results.

Property Details

CAS Number 827-27-0 (also listed as 15968-01-1 in another source) [1] [2]
Molecular Formula CsHaNa20a4 [2]

Molecular Weight 210.10 g/mol [2]

Synonyms Phthalic Acid Disodium Salt, Sodium Phthalate [1] [2]
Physical Form White to almost white powder to crystal [2]

Purity >95.0% available [2]

Price & Suppliers: Disodium phthalate is available from several chemical suppliers, including TCI
America [2] and Career Henan Chemical Co. [1]. Note that pricing from 2021 was listed at $498.17 for 5 mg
[1].

Insights from a Related Synthesis Patent
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While a direct protocol for disodium phthalate was not found, a US Patent (US3012065A) details the
synthesis of dibenzyl phthalate and mentions the in-situ preparation of disodium phthalate as a precursor

[3]. The general reaction involves phthalic anhydride and a base.

The workflow below outlines the general two-step process based on the patent description.
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Click to download full resolution via product page

The patent example describes [3]:
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e Formation of Disodium Phthalate: 110 parts of phthalic anhydride, about 60 parts of sodium
hydroxide (94%), and about 90 parts of water were charged into a reaction vessel.

¢ pH Adjustment: After the formation of disodium phthalate, the pH of the solution was adjusted to
about 9 by adding a small amount of sodium hydroxide.

This confirms that disodium phthalate can be synthesized in an aqueous solution from phthalic anhydride
and sodium hydroxide, but the exact reaction conditions (temperature, time, etc.) for obtaining a pure,

isolated solid are not specified in the retrieved documents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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synthesis-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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